N-[2-(butylcarbamoyl)phenyl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(butylcarbamoyl)phenyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C19H21N3O4/c1-3-4-12-20-18(23)15-8-5-6-10-16(15)21-19(24)14-9-7-11-17(13(14)2)22(25)26/h5-11H,3-4,12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: GMNRNOZVTSUGJE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=CC=C1NC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

N-[2-(butylcarbamoyl)phenyl]-2-methyl-3-nitrobenzamide is an organic compound with a complex structure that includes a benzamide core substituted with a butylamino group, a nitro group, and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(butylcarbamoyl)phenyl]-2-methyl-3-nitrobenzamide typically involves multiple steps, starting with the preparation of the benzamide core. One common method involves the nitration of a methyl-substituted benzene ring, followed by the introduction of the butylamino group through a nucleophilic substitution reaction. The final step often involves the formation of the amide bond under mild conditions to avoid decomposition of the sensitive nitro group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-(butylcarbamoyl)phenyl]-2-methyl-3-nitrobenzamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The butylamino group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amine derivative, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

N-[2-(butylcarbamoyl)phenyl]-2-methyl-3-nitrobenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[2-(butylcarbamoyl)phenyl]-2-methyl-3-nitrobenzamide involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the amide bond can form hydrogen bonds with biological molecules. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-{2-[(ethylamino)carbonyl]phenyl}-2-methyl-3-nitrobenzamide
• N-{2-[(propylamino)carbonyl]phenyl}-2-methyl-3-nitrobenzamide
• N-{2-[(methylamino)carbonyl]phenyl}-2-methyl-3-nitrobenzamide

Uniqueness

N-[2-(butylcarbamoyl)phenyl]-2-methyl-3-nitrobenzamide is unique due to its specific substitution pattern, which can influence its reactivity and interactions with biological targets. The butylamino group provides a distinct steric and electronic environment compared to its analogs, potentially leading to different biological activities and applications.